Cas no 69587-84-4 (5,6,7-trimethyl-1,8-naphthyridin-2-amine)

• Product Name: 5,6,7-trimethyl-1,8-naphthyridin-2-amine
• CAS No: 69587-84-4
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08262809
• CID: 500554
• PubChem ID: 9504004
• Update Time: 2025-04-19

5,6,7-trimethyl-1,8-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2-amine,5,6,7-trimethyl-
• 5,6,7-TRIMETHYL-1,8-NAPHTHYRIDIN-2-AMINE
• 2-amino-5,6,7-trimethyl-1,8-naphthyridine
• 5,6,7-trimethyl-[1,8]naphthyridin-2-ylamine
• AC1Q2DOZ
• AG-G-71073
• CTK5D0534
• 5,6,7-trimethyl[1,8]naphthyridin-2-ylamine
• 69587-84-4
• BS-13929
• SCHEMBL11464232
• FT-0768223
• DTXSID40429458
• MFCD08262809
• CCG-210216
• AKOS037648473
• AKOS009088165
• EN300-24421
• 5,6,7-trimethyl-2,8-dihydro-1,8-naphthyridin-2-imine
• ASN 11721875
• Z199409042
• F20630
• F1957-0161
• DA-38277
• 5,6,7-trimethyl-1,8-naphthyridin-2-amine

• MDL： MFCD08262809
• Inchi： 1S/C11H13N3/c1-6-7(2)9-4-5-10(12)14-11(9)13-8(6)3/h4-5H,1-3H3,(H2,12,13,14)
• InChI Key： ZZZNDZVOGHOUET-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(N)N=2)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >230 ºC
• Boiling Point: 364.904°C at 760 mmHg
• Flash Point: 202.03°C
• Refractive Index: 1.653
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),
• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines